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Cat. No.: B165283 Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 2-Bromonaphthalene:

Melting and Boiling Point Determination

Introduction
2-Bromonaphthalene (C₁₀H₇Br) is a halogenated aromatic hydrocarbon characterized by a

naphthalene core with a bromine atom substituted at the second position.[1] It serves as a

critical intermediate in organic synthesis, finding applications in the preparation of

pharmaceuticals, agrochemicals, dyes, and other fine chemicals.[1][2] Its utility in reactions

such as the Suzuki cross-coupling for creating biaryl compounds underscores its importance in

modern synthetic chemistry.[2] A thorough understanding of its fundamental physicochemical

properties, particularly its melting and boiling points, is paramount for its effective handling,

purification, and application in research and drug development. This guide provides a detailed

examination of these properties, grounded in established experimental methodologies and

safety protocols.

Physicochemical Properties of 2-Bromonaphthalene
2-Bromonaphthalene typically appears as a white to pale yellow or orange crystalline solid or

powder at room temperature.[1][3] It is characterized by a high boiling point and is generally

insoluble in water but soluble in organic solvents such as methanol, ethanol, ether, and

benzene.[4][5] The key physical constants are summarized below.
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Property Value Source(s)

Molecular Formula C₁₀H₇Br [1][6]

Molecular Weight 207.07 g/mol [3]

Appearance
White to Orange to Green

powder to crystal

Melting Point
52-55 °C (lit.)[2][5][7] 53-57

°C[6][8] 59 °C[9]
[2][5][6][7][8][9]

Boiling Point
281-282 °C (lit.)[2][5][7][8] 282

°C[9]
[2][5][7][8][9]

Density 1.605 g/cm³ [5][8]

Note: The reported values for melting and boiling points may vary slightly across different

sources due to minor variations in experimental conditions and sample purity.

Experimental Determination of Melting Point
The melting point of a crystalline solid is the temperature at which it transitions from a solid to a

liquid phase. For a pure substance, this transition occurs over a very narrow range, typically

0.5-1.0 °C.[10] The presence of impurities depresses the melting point and broadens the

melting range, making this a crucial technique for assessing compound purity.[10]

Principle of Capillary Melting Point Determination
This method involves heating a small, finely powdered sample in a capillary tube alongside a

calibrated thermometer. The temperatures at which the substance begins to liquefy (onset) and

completely liquefies (clear point) are recorded as the melting range. The sharpness of this

range is a reliable indicator of purity.

Detailed Experimental Protocol
Sample Preparation:

Place a small amount of 2-Bromonaphthalene on a clean, dry watch glass or piece of

weighing paper.
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Using a spatula, crush the solid into a fine powder. Causality: A fine powder ensures

uniform packing and efficient heat transfer within the sample.

Capillary Tube Loading:

Take a capillary tube (sealed at one end).

Press the open end of the capillary tube into the powdered sample until a small amount of

solid is forced into the tube.[11]

Tap the sealed end of the tube gently on a hard surface to pack the sample tightly into the

bottom.[12]

Repeat until the sample column is approximately 1-2 mm high. Causality: An appropriate

sample height is critical; too much sample will cause a broad melting range due to uneven

heating.[10]

Apparatus Setup:

Attach the capillary tube to a thermometer using a small rubber band or thread, ensuring

the sample is aligned with the thermometer bulb.[11][12]

Insert the thermometer assembly into a melting point apparatus (e.g., a Thiele tube filled

with mineral oil or an aluminum block heater).[12] The heating medium should cover the

sample but remain below the level of the open end of the capillary tube.

Measurement:

Heat the apparatus rapidly at first until the temperature is about 15-20 °C below the

expected melting point of 2-Bromonaphthalene (~53 °C).

Reduce the heating rate to approximately 1-2 °C per minute. Causality: Slow heating near

the melting point is essential to allow the temperature of the sample and the thermometer

to equilibrate, ensuring an accurate reading.

Record the temperature (T₁) at which the first drop of liquid appears.[12]
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Continue heating slowly and record the temperature (T₂) at which the last crystal of the

solid melts completely.[12]

The melting range is reported as T₁ - T₂.

Workflow for Melting Point Determination
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Caption: Workflow for determining the melting point of 2-Bromonaphthalene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b165283?utm_src=pdf-body-img
https://www.benchchem.com/product/b165283?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure. Since 2-Bromonaphthalene is a solid at room

temperature, it must first be melted to determine its boiling point. The Thiele tube method is a

common and efficient technique for micro-scale boiling point determination.

Principle of Thiele Tube Boiling Point Determination
A small amount of the liquid is heated in a small tube along with an inverted capillary tube. As

the temperature rises, the air trapped in the capillary expands and escapes as a stream of

bubbles. The boiling point is the temperature at which, upon cooling, the liquid is drawn back

into the capillary tube. This occurs when the external pressure and the vapor pressure inside

the capillary are equal.

Detailed Experimental Protocol
Sample Preparation:

Place a small amount (approximately 0.5 mL) of 2-Bromonaphthalene into a small test

tube or a Durham tube.

Gently heat the tube to melt the solid into a clear liquid.

Apparatus Setup:

Take a melting point capillary tube and seal one end. Place this capillary tube into the

sample tube with the open end down.[13]

Attach the sample tube to a thermometer with a rubber band, ensuring the sample is level

with the thermometer bulb.[13]

Clamp the Thiele tube to a ring stand and insert the thermometer assembly, ensuring the

sample is positioned in the center of the upper arm of the Thiele tube. The mineral oil

should be well above the sample level.

Measurement:
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Gently heat the side arm of the Thiele tube with a micro-burner. Causality: The shape of

the Thiele tube is designed to create convection currents in the oil, ensuring uniform

temperature distribution.

As the temperature increases, a stream of bubbles will emerge from the inverted capillary

tube.

Continue heating until a rapid and continuous stream of bubbles is observed.[13]

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid just begins

to be drawn up into the capillary tube.[13]

Record this temperature. Also, record the ambient barometric pressure, as boiling point is

pressure-dependent.

Workflow for Boiling Point Determination
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Caption: Workflow for determining the boiling point using a Thiele tube.
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Safety and Handling
As a Senior Application Scientist, ensuring the safe handling of all chemicals is a top priority. 2-
Bromonaphthalene is a hazardous substance and requires appropriate precautions.

Hazard Classification: According to the Globally Harmonized System (GHS), 2-
Bromonaphthalene is classified as follows:

Acute Toxicity, Oral (Category 4)[14][15]

Causes serious eye irritation (Category 2/2A)[14][15]

Harmful if swallowed[14][15][16]

GHS Pictogram:

GHS07 (Exclamation Mark)[14]

Signal Word: Warning[14]

Hazard Statements:

H302: Harmful if swallowed.[14]

H319: Causes serious eye irritation.[14]

Precautionary Statements:

Prevention: Wear protective gloves, protective clothing, and eye/face protection.[14] Do

not eat, drink, or smoke when using this product.[14] Wash hands thoroughly after

handling.[14]

Response: IF SWALLOWED: Call a POISON CENTER or doctor if you feel unwell. Rinse

mouth.[14] IF IN EYES: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.[14]

Disposal: Dispose of contents/container in accordance with local, regional, national, and

international regulations.
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All experimental work should be conducted in a well-ventilated fume hood, and appropriate

personal protective equipment (PPE), including safety goggles, lab coat, and chemical-

resistant gloves, must be worn.[16]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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